3-(benzyloxy)benzene-1-sulfonamide
Overview
Description
“3-(benzyloxy)benzene-1-sulfonamide” is a type of sulfonamide compound . Sulfonamides are a class of synthetic antimicrobial drugs that are pharmacologically used as broad spectrum for the treatment of human and animal bacterial infections . They are organo-sulphur compounds containing the -SO2NH2 and/or -SO2NH- group and are characteristic of the existence of sulfanilamide group and a distinct 6- or 5-membered heterocyclic rings .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(benzyloxy)benzene-1-sulfonamide involves the sulfonation of 3-(benzyloxy)benzoic acid followed by conversion of the resulting sulfonic acid to the corresponding sulfonyl chloride. The sulfonyl chloride is then reacted with ammonia to yield the final product.", "Starting Materials": [ "3-(benzyloxy)benzoic acid", "Sulfuric acid", "Phosphorus pentoxide", "Thionyl chloride", "Ammonia", "Sodium hydroxide", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Sulfonation of 3-(benzyloxy)benzoic acid by adding a mixture of sulfuric acid and phosphorus pentoxide to the acid. The resulting sulfonic acid is then extracted with diethyl ether.", "Step 2: Conversion of the sulfonic acid to the corresponding sulfonyl chloride by reacting it with thionyl chloride in the presence of ice.", "Step 3: Reaction of the sulfonyl chloride with ammonia in the presence of sodium hydroxide to yield 3-(benzyloxy)benzene-1-sulfonamide." ] } | |
CAS RN |
954271-22-8 |
Product Name |
3-(benzyloxy)benzene-1-sulfonamide |
Molecular Formula |
C13H13NO3S |
Molecular Weight |
263.3 |
Purity |
95 |
Origin of Product |
United States |
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